Cas no 1200-06-2 (4-Methoxyphenylacetate)

4-Methoxyphenylacetate is an organic ester compound characterized by the presence of a methoxy group attached to a phenylacetate backbone. This structural feature imparts distinct chemical properties, making it useful as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and specialty chemicals. Its stability under mild conditions and reactivity in esterification and coupling reactions enhance its utility in fine chemical manufacturing. The methoxy group contributes to electron-donating effects, influencing its solubility and reactivity profile. Proper handling and storage are recommended to maintain its integrity, as with most ester-based compounds.
4-Methoxyphenylacetate structure
4-Methoxyphenylacetate structure
Product Name:4-Methoxyphenylacetate
CAS No:1200-06-2
MF:C9H10O3
MW:166.173902988434
MDL:MFCD00048211
CID:171368
PubChem ID:70987
Update Time:2025-06-08

4-Methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-methoxy-,1-acetate
    • (4-methoxyphenyl) acetate
    • 4-METHOXYPHENOL ACETATE
    • 4-METHOXYPHENYLACETIC ACID
    • Acetic acid p-methoxyphenyl ester
    • 4-Methoxyphenyl acetate
    • p-Acetoxyanisole
    • Phenol, p-methoxy-, acetate
    • p-Methoxyphenyl acetate
    • Phenol, 4-methoxy-, acetate
    • AI3-22704
    • SY157936
    • FT-0693816
    • DTXSID50152649
    • 4-Acetoxyanisole
    • 1200-06-2
    • SCHEMBL155983
    • Acetic acid 4-methoxy-phenyl ester
    • CS-0155015
    • NS00045237
    • 4-Methoxyphenol, acetate
    • A804409
    • Phenol, p-methoxy-, acetate (8CI)
    • MFCD00048211
    • Benzenemethanol,ar-methoxy-,1-acetate
    • NSC 43148
    • NSC-43148
    • AKOS002953963
    • NSC43148
    • 5R7WLL62AN
    • 4-methoxy phenyl acetic acid
    • CHEMBL40604
    • Phenol, 4-methoxy-, 1-acetate
    • BAA20006
    • Benzenemethanol, ar-methoxy-, 1-acetate
    • EN300-169864
    • Z30195429
    • BS-14538
    • AMY39827
    • DTXCID6075140
    • 4-Methoxyphenylacetate
    • MDL: MFCD00048211
    • Inchi: 1S/C9H10O3/c1-7(10)12-9-5-3-8(11-2)4-6-9/h3-6H,1-2H3
    • InChI Key: YAPCNXGBNRDBIW-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 166.063
  • Monoisotopic Mass: 166.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1.099
  • Boiling Point: 246.1°Cat760mmHg
  • Flash Point: 96.4°C
  • PSA: 35.53
  • LogP: 1.62050

4-Methoxyphenylacetate Pricemore >>

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Additional information on 4-Methoxyphenylacetate

Recent Advances in the Study of 4-Methoxyphenylacetate (CAS 1200-06-2): Applications and Mechanisms in Chemical Biology and Medicine

4-Methoxyphenylacetate (CAS 1200-06-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug synthesis, metabolic studies, and as a potential therapeutic agent. This research brief synthesizes the latest findings on the compound, focusing on its chemical properties, biological activities, and recent advancements in its applications.

The compound, known for its role as an intermediate in the synthesis of various pharmaceuticals, has been the subject of several studies exploring its pharmacokinetics and pharmacodynamics. Recent research highlights its utility in the development of anti-inflammatory and antimicrobial agents, leveraging its methoxy group for enhanced bioactivity and stability. Studies have demonstrated that 4-Methoxyphenylacetate exhibits notable inhibitory effects on specific enzymatic pathways, making it a candidate for targeted therapies.

In the realm of chemical biology, 4-Methoxyphenylacetate has been investigated for its role in modulating cellular metabolism. A 2023 study published in the Journal of Medicinal Chemistry revealed that the compound interacts with key metabolic enzymes, altering energy production pathways in cancer cells. This finding opens new avenues for its use in metabolic disorder treatments and oncology research.

Furthermore, advancements in synthetic methodologies have improved the yield and purity of 4-Methoxyphenylacetate, as documented in recent patents. Innovations in catalytic processes and green chemistry approaches have reduced production costs and environmental impact, facilitating its broader application in industrial and pharmaceutical settings.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and novel delivery systems, as highlighted in a 2024 review in Advanced Drug Delivery Reviews.

In conclusion, 4-Methoxyphenylacetate (CAS 1200-06-2) continues to be a focal point in chemical biology and pharmaceutical research, with its diverse applications and mechanisms of action offering substantial potential for future therapeutic innovations. Continued exploration of its properties and interactions will likely yield further breakthroughs in drug development and metabolic engineering.

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